5-(Bromomethyl)-1,3-dioxane
Overview
Description
5-(Bromomethyl)-1,3-dioxane is a useful research compound. Its molecular formula is C5H9BrO2 and its molecular weight is 181.03 g/mol. The purity is usually 95%.
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Scientific Research Applications
Conformational Analysis
Research has extensively focused on the conformational analysis of 5-(Bromomethyl)-1,3-dioxane and its derivatives. These studies have utilized methods like NMR spectroscopy and X-ray analysis to explore the structure and conformation of these molecules. For instance, the structure of 5,5-bis(bromomethyl)-2-phenyl-1,3-dioxane was investigated to determine its molecular conformation, which exists in a chair conformation with an equatorial phenyl group (Khazhiev et al., 2018). Similarly, the structure of 5,5-bis(bromomethyl)-2-(4-methoxyphenyl)-1,3-dioxane was studied, revealing a chair conformation with equatorial orientation of the methoxyphenyl substituent (Khazhiev et al., 2018).
Potential Bactericidal Compound
5,5-Bis(bromomethyl)-2-[4-(dimethylamino)phenyl]-1,3-dioxane, a derivative of this compound, has been identified as a promising reagent for fine organic synthesis and a potential bactericidal compound. This compound, too, adopts a chair conformation with equatorial orientation of aromatic substituents (Khazhiev et al., 2021).
Analytical Chemistry Applications
This compound and its variants have been used in analytical chemistry. For example, the analysis of 5-bromo-5-nitro-1,3-dioxane in cosmetics was explored, highlighting its importance in the cosmetic industry for its antimicrobial properties (Matissek, 1983).
Diels-Alder Adducts
The compound has also been used in the preparation of Diels-Alder adducts. 4,5-Dimethylene-1,2-dioxane, derived from 4,5-bis(bromomethyl)-1,2-dioxacylohexa-4-en, was used in Diels-Alder additions, demonstrating its application in organic synthesis (Atasoy & Karaböcek, 1992).
Salt Effects on Conformational Behavior
The effects of salts on the conformational behavior of 5-substituted 1,3-dioxanes, which include derivatives of this compound, were studied to increase the understanding of biomolecular properties in vivo. This research contributes to our understanding of molecular recognition and physiological events (Juaristi et al., 2003).
Synthesis and N-Alkylation
The compound 5-Bromomethyl-5-methyl-1,4,7,10-tetraoxa-13-azacyclopentadecane, related to this compound, was synthesized and studied for its potential in N-alkylation, further showing its relevance in organic synthesis (Wakita et al., 1990).
Mechanism of Action
Target of Action
Bromomethyl compounds are generally known to be reactive and can interact with various biological targets .
Mode of Action
Bromomethyl compounds are often used as alkylating reagents, introducing an enone fragment into the structure of a complex molecule . The bromomethyl group can participate in nucleophilic substitution reactions, which could potentially lead to changes in the target molecule .
Biochemical Pathways
Bromomethyl compounds are known to be involved in various chemical reactions, which could potentially affect multiple biochemical pathways .
Pharmacokinetics
The bromomethyl group’s reactivity suggests that it may undergo various transformations in the body .
Result of Action
The compound’s potential to act as an alkylating agent suggests that it could modify the structure and function of various biomolecules .
Action Environment
The action, efficacy, and stability of 5-(Bromomethyl)-1,3-dioxane can be influenced by various environmental factors. For instance, the compound’s reactivity may be affected by the pH and temperature of its environment . Additionally, the presence of other reactive species could potentially influence the compound’s behavior .
Properties
IUPAC Name |
5-(bromomethyl)-1,3-dioxane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9BrO2/c6-1-5-2-7-4-8-3-5/h5H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJJCGBADHDOYBY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(COCO1)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60568696 | |
Record name | 5-(Bromomethyl)-1,3-dioxane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60568696 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
61728-99-2 | |
Record name | 5-(Bromomethyl)-1,3-dioxane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60568696 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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